Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)-
Overview
Description
Preparation Methods
The synthesis of Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)- involves several steps. The synthetic routes typically include the use of specific reagents and controlled reaction conditions to achieve the desired product. Industrial production methods may vary, but they generally involve optimizing reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a reference compound for studying reaction mechanisms and pathways. In biology and medicine, it has potential therapeutic applications due to its unique structure and bioactivity. Additionally, it is used in industrial processes for the synthesis of other complex organic molecules .
Mechanism of Action
The mechanism of action of Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)- involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)- can be compared with other similar compounds, such as Picras-2-ene-1,16-dione, 11,13,14-trihydroxy-2,12-dimethoxy-, (11alpha,12beta)-. These compounds share structural similarities but differ in their specific functional groups and bioactivity. The uniqueness of Picras-2-ene-1,16-dione, 11,12-dihydroxy-2-methoxy-, (11alpha,12beta)- lies in its specific hydroxyl and methoxy substitutions, which contribute to its distinct properties and applications .
Properties
CAS No. |
24148-76-3 |
|---|---|
Molecular Formula |
C21H30O6 |
Molecular Weight |
378.5 g/mol |
IUPAC Name |
15,16-dihydroxy-4-methoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-4-ene-3,11-dione |
InChI |
InChI=1S/C21H30O6/c1-9-6-13(26-5)19(25)21(4)11(9)7-14-20(3)12(8-15(22)27-14)10(2)16(23)17(24)18(20)21/h6,9-12,14,16-18,23-24H,7-8H2,1-5H3 |
InChI Key |
ZIVURVYGGHVTQO-UHFFFAOYSA-N |
Canonical SMILES |
CC1C=C(C(=O)C2(C1CC3C4(C2C(C(C(C4CC(=O)O3)C)O)O)C)C)OC |
Origin of Product |
United States |
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